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Compound of Interest

4-Methyl-5-nitro-2-
Compound Name:

(trifluoromethyl)pyridine

Cat. No.: B1441989

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 4-Methyl-5-nitro-2-(trifluoromethyl)pyridine, a
key heterocyclic building block with significant potential in medicinal chemistry and materials
science. We will delve into its chemical identity, synthesis, physicochemical properties, and
safety protocols, offering insights grounded in established scientific principles.

Chemical Identity and Physicochemical Properties

4-Methyl-5-nitro-2-(trifluoromethyl)pyridine is a substituted pyridine derivative. The
presence of a trifluoromethyl group, a nitro group, and a methyl group on the pyridine ring
imparts a unique combination of electronic and steric properties, making it a valuable
intermediate for the synthesis of more complex molecules.[1][2]
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Identifier Value Source

4-methyl-5-nitro-2- o
IUPAC Name ) o CymitQuimica[3]
(trifluoromethyl)pyridine

CAS Number 944317-53-7 CymitQuimica[3][4]
Molecular Formula C7HsF3N20:2 CymitQuimica[3]
Molecular Weight 206.12 g/mol CymitQuimica[3]

INChl=1S/C7H5F3N202/c1-4-
InChl 2-6(7(8,9)10)11-3- CymitQuimica[3]
5(4)12(13)14/h2-3H,1H3

YAVOZQHDJFINPM- o
InChl Key CymitQuimica[3]
UHFFFAOYSA-N
Physical Form Liquid CymitQuimica[3]
Purity Typically =295% Various Suppliers

Synthesis Strategies: A Mechanistic Perspective

The synthesis of substituted trifluoromethylpyridines often involves multi-step processes.[5]
While a specific, documented synthesis for 4-Methyl-5-nitro-2-(trifluoromethyl)pyridine is not
readily available in the provided search results, a plausible synthetic route can be devised
based on established pyridine chemistry. A common strategy involves the construction of the
pyridine ring or the modification of a pre-existing pyridine scaffold.[5]

A potential synthetic pathway could start from a readily available picoline derivative, followed by
trifluoromethylation, nitration, and other necessary functional group interconversions. The
choice of reagents and reaction conditions is critical to control regioselectivity and achieve a
high yield.

lllustrative Synthetic Workflow

The following diagram illustrates a conceptual workflow for the synthesis of 4-Methyl-5-nitro-2-
(trifluoromethyl)pyridine. This is a generalized representation and specific steps would
require experimental optimization.
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Stage 1: Precursor Synthesis

Starting Material

(e.g., 4-methyl-2-chloropyridine)

CF3-source
e.g., TMSCF3, CuCF3)

Trifluoromethylation

Stage 2: INitration
|

2-(Trifluoromethyl)-4-methylpyridine

HNO3/H2S04

Stage 3: Fiilal Product
|

4-Methyl-5-nitro-2-(trifluoromethyl)pyridine

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-Methyl-5-nitro-2-
(trifluoromethyl)pyridine.

Applications in Research and Development

The trifluoromethylpyridine scaffold is a key structural motif in numerous active ingredients for
both agrochemicals and pharmaceuticals.[1][5][6][7] The trifluoromethyl group often enhances
metabolic stability and binding affinity of molecules to their biological targets.[2]
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While specific applications for 4-Methyl-5-nitro-2-(trifluoromethyl)pyridine are not detailed in
the provided search results, its structure suggests its utility as a versatile intermediate for the
synthesis of:

» Bioactive Molecules: The nitro group can be reduced to an amine, which can then be further
functionalized to introduce a wide range of pharmacophores. The methyl group can also be a
site for further chemical modification.

» Novel Materials: The electron-withdrawing nature of the trifluoromethyl and nitro groups can
influence the electronic properties of the pyridine ring, making it a candidate for incorporation
into functional materials.

Safety, Handling, and Storage

As a laboratory chemical, 4-Methyl-5-nitro-2-(trifluoromethyl)pyridine should be handled
with appropriate care by technically qualified personnel.[8] The following safety precautions are
recommended based on data for structurally related compounds.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or glasses.[9][10][11]
e Hand Protection: Wear protective gloves.[9][10][11]

» Skin and Body Protection: Wear appropriate protective clothing.[9][10]

Handling and Storage

o Handling: Avoid contact with skin and eyes.[10][12] Use in a well-ventilated area or under a
chemical fume hood.[9][10]

o Storage: Store in a cool, well-ventilated area in a tightly closed container.[10][12]

First Aid Measures

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and
seek medical advice.[10][11]
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 In case of skin contact: Wash off with soap and plenty of water.[10][11]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and
consult a physician.[11]

« If swallowed: Rinse mouth with water and consult a doctor.[10]

Conclusion

4-Methyl-5-nitro-2-(trifluoromethyl)pyridine represents a valuable and versatile building
block for chemical synthesis. Its unique combination of functional groups opens avenues for
the development of novel pharmaceuticals, agrochemicals, and functional materials.
Adherence to strict safety protocols is paramount when handling this compound to ensure a
safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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